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Compound of Interest

Compound Name: 2-Ethoxypentane

Cat. No.: B162242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
Ethoxypentane (CAS No. 1817-89-6), a branched ether with applications as a solvent and in

chemical synthesis. This document outlines its key physical properties, detailed experimental

protocols for their determination, and a logical workflow for these analytical procedures.

Physicochemical Data of 2-Ethoxypentane
2-Ethoxypentane, also known as ethyl 1-methylbutyl ether, is a colorless liquid at room

temperature.[1] Its key physical and chemical properties are summarized below. The branched

structure of 2-Ethoxypentane influences its physical properties, such as its boiling point, when

compared to its linear isomers.[2]

Table 1: Quantitative Physicochemical Data for 2-Ethoxypentane
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Property Value Notes

Boiling Point 109 °C At 760 mmHg.[2][3][4]

117.3 °C Estimated.[5]

Melting Point -95.35 °C Estimated.[3][5]

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol [2][6]

Density 0.77 g/cm³ [2][3]

Flash Point 9 °C [2][3]

Vapor Pressure 29.6 mmHg At 25 °C.[3]

Refractive Index 1.395 [3]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory methodologies for determining the boiling

and melting points of volatile organic compounds like 2-Ethoxypentane.

This method is a common micro-scale technique for determining the boiling point of a liquid. It

relies on the principle that the boiling point is the temperature at which the vapor pressure of

the liquid equals the surrounding atmospheric pressure.

Apparatus and Materials:

Thiele tube

Thermometer (with appropriate range)

Capillary tubes (sealed at one end)

Small test tube (fusion tube)

Heat-resistant heating fluid (e.g., mineral oil or silicone oil)
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Bunsen burner or heating mantle

Stand and clamps

Sample of 2-Ethoxypentane

Procedure:

Sample Preparation: A few drops of 2-Ethoxypentane are placed into a small test tube

(fusion tube).

Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid.

Apparatus Assembly: The fusion tube is attached to a thermometer. The assembly is then

clamped and suspended in a Thiele tube containing a heating fluid, ensuring the sample is

below the level of the side arm.

Heating: The Thiele tube is gently heated at the side arm. This design promotes convection

currents, ensuring uniform temperature distribution throughout the heating fluid.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a continuous and rapid stream of bubbles is

observed.

Recording the Boiling Point: The heat source is then removed. The liquid will begin to cool,

and the rate of bubbling will slow down. The boiling point is the temperature at which the

bubbling ceases and the liquid just begins to enter the capillary tube. This is the point where

the external pressure equals the vapor pressure of the liquid.

Given the low estimated melting point of 2-Ethoxypentane (-95.35 °C), this procedure requires

a cryostat or a specialized low-temperature melting point apparatus instead of a standard

heating block.

Apparatus and Materials:

Low-temperature melting point apparatus or cryostat
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Capillary tubes

Thermometer or digital temperature probe calibrated for low temperatures

Sample of 2-Ethoxypentane (solidified)

Cooling bath (e.g., liquid nitrogen, dry ice/acetone)

Procedure:

Sample Solidification: The liquid 2-Ethoxypentane sample is first solidified by cooling it

below its expected melting point using a suitable cooling bath.

Sample Loading: A small amount of the powdered, solidified sample is introduced into a

capillary tube. The tube is tapped gently to pack the sample at the bottom, aiming for a

sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the sample holder of the low-temperature

melting point apparatus.

Controlled Warming: The temperature of the apparatus is raised slowly, typically at a rate of

1-2 °C per minute, as it approaches the expected melting point.

Observation and Recording: The sample is observed through a magnifying lens. The melting

point range is recorded from the temperature at which the first droplet of liquid appears to the

temperature at which the entire sample becomes a clear liquid. A narrow melting range is

indicative of a pure substance.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the key physical

properties of 2-Ethoxypentane.
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Start: Obtain 2-Ethoxypentane Sample
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End: Report Physicochemical Properties

Click to download full resolution via product page

Caption: Workflow for determining the boiling and melting points of 2-Ethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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